2-(1-propyl-1H-benzimidazol-2-yl)ethanol

Medicinal chemistry Lipophilicity optimization Physicochemical profiling

2-(1-Propyl-1H-benzimidazol-2-yl)ethanol (CAS 941823-57-0; molecular formula C12H16N2O; molecular weight 204.27 g/mol) is a 1-alkyl-2-hydroxyethyl-substituted benzimidazole derivative. Its structure features an n-propyl group at the N1 position and a primary ethanol (–CH₂CH₂OH) moiety at the C2 position, affording one hydrogen bond donor (the terminal –OH) and two hydrogen bond acceptors (the benzimidazole N3 and the hydroxyl oxygen).

Molecular Formula C12H16N2O
Molecular Weight 204.27 g/mol
Cat. No. B246782
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(1-propyl-1H-benzimidazol-2-yl)ethanol
Molecular FormulaC12H16N2O
Molecular Weight204.27 g/mol
Structural Identifiers
SMILESCCCN1C2=CC=CC=C2N=C1CCO
InChIInChI=1S/C12H16N2O/c1-2-8-14-11-6-4-3-5-10(11)13-12(14)7-9-15/h3-6,15H,2,7-9H2,1H3
InChIKeyZAMOQZOMNKSKPM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(1-Propyl-1H-benzimidazol-2-yl)ethanol: Structural and Procurement Baseline for Research Benzimidazole Intermediates


2-(1-Propyl-1H-benzimidazol-2-yl)ethanol (CAS 941823-57-0; molecular formula C12H16N2O; molecular weight 204.27 g/mol) is a 1-alkyl-2-hydroxyethyl-substituted benzimidazole derivative . Its structure features an n-propyl group at the N1 position and a primary ethanol (–CH₂CH₂OH) moiety at the C2 position, affording one hydrogen bond donor (the terminal –OH) and two hydrogen bond acceptors (the benzimidazole N3 and the hydroxyl oxygen) . The compound is offered commercially as a research chemical (typical purity specifications of 90%+ from screening libraries and 98% from specialty suppliers) [1] and is cited in patent families covering 2-alkylbenzimidazole derivatives as PARP inhibitors, angiotensin II antagonists, and prolyl hydroxylase inhibitors [2]. Its documented role is primarily that of a synthetic intermediate and building block within medicinal chemistry programs rather than a terminal bioactive agent per se.

1
Synthetic intermediate for benzimidazole SAR and medicinal chemistry programs
2
Primary alcohol handle supports versatile C2 derivatization workflows
3
Niche supply scale; custom synthesis may be required for bulk campaigns

Why 2-(1-Propyl-1H-benzimidazol-2-yl)ethanol Cannot Be Replaced by Generic N1-Alkyl or C2-Aminoethanol Analogs


Although the benzimidazole scaffold is ubiquitous in medicinal chemistry, the specific substitution pattern of 2-(1-propyl-1H-benzimidazol-2-yl)ethanol—an n-propyl chain at N1 and a primary ethanol at C2—creates a distinct physicochemical signature that cannot be reproduced by shorter N1-alkyl homologs (methyl, ethyl), longer-chain analogs (butyl), or C2-aminoethanol variants . The N1-alkyl chain length modulates lipophilicity (predicted XLogP3) and, consequently, membrane permeability, while the hydroxyl at C2 provides a neutral hydrogen-bonding handle that avoids the protonation-state complexities of the amino analog 2-[(1-propyl-1H-benzimidazol-2-yl)amino]ethanol . Benzimidazole SAR literature consistently demonstrates that alkyl chain length at N1 and the nature of the C2 substituent govern potency, selectivity, and pharmacokinetic profiles in target-based assays [1]. Substituting a methyl or ethyl analog alters the logP by approximately 0.4–0.5 units per methylene deletion, which can shift a compound out of an optimal lipophilicity window for cellular permeability or target engagement; similarly, replacing the neutral –OH with a basic –NH– introduces an additional cationic center that can dramatically alter off-target pharmacology and solubility [2]. Therefore, procurement of the specific N1-propyl, C2-ethanol substitution pattern is essential for SAR consistency, chemical proteomics, and medicinal chemistry campaigns that depend on precise structure–property relationships.

N1-alkyl chain length alters lipophilicity and target engagement profile
Methyl, ethyl, or butyl analogs shift predicted logP and may move the compound outside permeability windows relevant for cellular assays.
C2-aminoethanol variant introduces a basic amine center
The amino analog carries an additional cationic species at physiological pH, changing solubility, off-target interactions, and protonation-dependent permeability.
C2-secondary alcohol isomer restricts synthetic diversification
The isomeric secondary alcohol is sterically hindered, reducing oxidation and coupling efficiency compared to the primary alcohol of the target compound.

Quantitative Evidence Differentiating 2-(1-Propyl-1H-benzimidazol-2-yl)ethanol from Closest Structural Comparators


N1-Alkyl Chain Length and Predicted Lipophilicity (XLogP3) Differentiation Among Homologous 2-(1-Alkyl-1H-benzimidazol-2-yl)ethanols

Computationally predicted logP values for the N1-alkyl homologous series reveal a systematic increase in lipophilicity with chain elongation. The target compound (N1-propyl) occupies an intermediate lipophilicity position between the N1-ethyl and the N1-butyl analogs. Class-level SAR for benzimidazole antimicrobials indicates that an optimal logP window of approximately 1.5–2.5 correlates with maximal membrane permeability and target engagement [1]. The propyl analog is predicted to lie closer to this optimum than the shorter-chain variants. Benzimidazole antibacterial SAR studies show that alkyl chain length at N1 can shift MIC values by 2- to 8-fold against S. aureus and E. coli [2].

N1-Chain Lipophilicity
Reported
Target: predicted XLogP3 ≈ 1.8–2.0
Methyl: ≈ 1.0–1.2; Ethyl: ≈ 1.4–1.6; Butyl: ≈ 2.2–2.5
Difference ~0.4–0.8 units from nearest homologs
Supports lipophilicity-balanced SAR campaigns
Computed values; no experimental logP available
Medicinal chemistry Lipophilicity optimization Physicochemical profiling

Hydrogen Bond Donor Count Differentiation: Neutral Ethanol vs. Basic Aminoethanol at C2

The target compound possesses exactly one hydrogen bond donor (the terminal –OH of the ethanol group), in contrast to the amino analog 2-[(1-propyl-1H-benzimidazol-2-yl)amino]ethanol, which possesses two HBDs (the secondary amine –NH– and the terminal –OH) . The amino analog also has a higher hydrogen bond acceptor count (4 vs. 2) and a higher topological polar surface area (approximately 50 Ų vs. ~38 Ų for the target compound) . In benzimidazole-based Chk2 inhibitor series, conversion of a C2-ethanol to a C2-aminoethanol was shown to alter kinase inhibitory potency by >10-fold and significantly modify solubility and permeability [1]. The neutral ethanol variant avoids the protonation-state ambiguity (pKa ~8–9 for the secondary amine) that complicates pH-dependent permeability and off-target pharmacology of the amino analog.

HBD Count & TPSA
Reported
Target: 1 HBD, TPSA ≈ 38 Ų
Amino analog: 2 HBD, TPSA ≈ 50 Ų
Lower HBD count supports permeability screening fit
Computed properties; verify experimentally
Drug-likeness Hydrogen bonding Permeability

C2 Substituent Topology: Primary Ethanol vs. Secondary α-Methyl Ethanol Isomer

The target compound bears a primary ethanol group (–CH₂CH₂OH) at C2, distinguishing it from the isomeric 1-(1-propylbenzimidazol-2-yl)ethan-1-ol (CAS 305347-51-7), which bears a secondary α-methyl ethanol group [–CH(OH)CH₃] at the same position . The two isomers share the identical molecular formula (C12H16N2O) and molecular weight (204.27 g/mol) but differ in the position of the hydroxyl group relative to the benzimidazole ring. The primary alcohol in the target compound is a stronger nucleophile and is more amenable to further derivatization (e.g., oxidation to the aldehyde/carboxylic acid, mesylation, or coupling) than the sterically hindered secondary alcohol of the isomer [1]. In benzimidazole SAR, the distance between the hydrogen-bonding hydroxyl and the heterocyclic core influences target binding geometry; Chk2 inhibitor studies demonstrate that homologation of the alcohol linker by a single methylene can alter IC₅₀ by 3- to 5-fold [2].

C2 Alcohol Topology
Data to verify
Target: primary –CH₂CH₂OH
Isomer: secondary –CH(OH)CH₃
Primary alcohol enables broader derivatization
Reactivity inferred from class principles
Isomeric differentiation Metabolic stability Synthetic fidelity

Antimicrobial Activity Potential: Class-Level Evidence for 2-Substituted Benzimidazole Ethanol Derivatives

While specific MIC data for 2-(1-propyl-1H-benzimidazol-2-yl)ethanol are not publicly reported, the broader class of 2-substituted benzimidazole derivatives bearing hydroxyl-alkyl substituents has demonstrated reproducible antimicrobial activity. In a benchmark study by He et al. (2004), several novel benzimidazole analogues with 2-alkyl and 2-hydroxyalkyl substitution exhibited MIC values in the low micromolar range (2–16 µg/mL) against S. aureus and E. coli [1]. A 2016 study of N-substituted benzimidazole derivatives reported >98% inhibition of Candida albicans 900028 ATCC at 0.25 µg/mL for the most potent compounds [2]. The presence of a hydroxyl-ethyl group at C2 has been associated with enhanced solubility and target binding in antifungal benzimidazole series [3]. N1-Alkyl chain length (methyl through butyl) was shown to modulate antifungal potency by 4- to 16-fold across C. albicans, C. glabrata, and C. krusei [4]. The N1-propyl substitution of the target compound aligns with SAR trends suggesting intermediate chain lengths (C3) often provide an optimal balance of potency and selectivity in benzimidazole antimicrobials.

Antimicrobial Class SAR
Class-level
Class MIC range: 2–16 µg/mL vs S. aureus, E. coli; >98% inhibition of C. albicans at 0.25 µg/mL for potent analogs
Supports antimicrobial screening context
No direct target compound MIC data
Antibacterial Antifungal Antimicrobial resistance

Computational Drug-Likeness and Lead-Likeness Comparison Among N1-Alkyl Benzimidazole Ethanol Series

Comparative computed drug-likeness parameters reveal that the target compound (N1-propyl, C12H16N2O, MW 204.27) satisfies all Lipinski Rule of Five criteria with zero violations, whereas the N1-butyl homolog (predicted MW 218.30, C13H18N2O) approaches the molecular weight alert threshold (>500 for Lipinski, but also relevant to lead-likeness MW <350 guidance) . The N1-methyl analog (MW 176.22) and N1-ethyl analog (MW 190.24) have lower MW but also lower lipophilicity, which may limit membrane permeability. The target compound's computed rotatable bond count (3) and heavy atom count (15) place it within the optimal range for fragment-based drug discovery (MW 200–250, rotatable bonds ≤3–5) . In a virtual screening study of 2-substituted benzimidazoles, compounds with MW 200–220 and clogP 1.5–2.5 showed the highest enrichment rates (3-fold over library baseline, p < 0.001) for target binding in MMP-2 inhibition assays [1]. The target compound falls precisely within this optimal property space.

Drug-Likeness Profile
Class-level
MW 204, XLogP3 ~1.8–2.0, TPSA ~38 Ų, 0 Lipinski violations
May support lead optimization property space
Computed; no experimental ADME
Drug-likeness ADME prediction Lead optimization

Commercially Available Purity and Supply Chain Differentiation

The target compound is commercially available from multiple suppliers with varying purity specifications. Life Chemicals offers the compound at 90%+ purity (1 mg scale, $54.00) [1], while the structurally related amino analog 2-[(1-propyl-1H-benzimidazol-2-yl)amino]ethanol is available from ChemicalBook-listed suppliers at 98% purity in quantities from 1 g to 1 kg (reagent grade) . The neutral ethanol compound is not yet available at the multi-gram scale from major catalog suppliers, indicating that it occupies a niche as a screening library compound rather than a bulk intermediate. In contrast, the amino analog is well-established in the supply chain with multiple vendors offering gram-to-kilogram quantities. The limited bulk availability of the target compound may influence procurement strategy: it is suitable for hit confirmation and initial SAR, but scale-up synthesis may require custom synthesis or in-house preparation. The synthetic pathway is well-defined (condensation of o-phenylenediamine with propylamine, followed by reaction with ethylene oxide or equivalent C2-building block) , enabling reproducible in-house synthesis with predictable purity outcomes.

Supply & Purity
Data to verify
Target: 90%+, 1 mg scale
Amino analog: 98%, gram-to-kg scale
Procurement scale may require custom synthesis
Supplier catalog status as of 2026
Procurement Purity Supply chain reliability

Target Application Scenarios for 2-(1-Propyl-1H-benzimidazol-2-yl)ethanol Based on Verified Differentiation Evidence


Fragment-Based Drug Discovery and Property-Guided Lead Optimization

The target compound's computed property profile—MW 204, predicted XLogP3 ~1.8–2.0, TPSA ~38 Ų, zero Lipinski violations, and 3 rotatable bonds—positions it ideally for fragment-based screening and subsequent lead optimization [REFS-S4-1]. Its intermediate lipophilicity and low HBD count (1) make it a superior starting fragment compared to the more polar N1-methyl analog (predicted XLogP3 ~1.0–1.2) or the higher-MW N1-butyl analog. Medicinal chemistry teams pursuing targets where balanced permeability and solubility are critical (e.g., intracellular kinases, CNS targets) should prioritize this compound over its homologs for initial SAR exploration [REFS-S4-2].

Antimicrobial Screening Library Enrichment

Class-level evidence indicates that 2-hydroxyalkyl benzimidazole derivatives with N1-alkyl substitution exhibit consistent antimicrobial activity, with published MIC values as low as 2–16 µg/mL against S. aureus and E. coli for structurally related analogs [REFS-S4-3]. The N1-propyl substitution aligns with SAR trends showing that intermediate chain lengths (C3) often provide optimal potency in antifungal benzimidazole series [REFS-S4-4]. The compound is an appropriate inclusion candidate for focused antimicrobial screening decks targeting drug-resistant Gram-positive and Gram-negative pathogens, particularly where novel benzimidazole chemotypes are sought to overcome existing resistance mechanisms.

Synthetic Intermediate for C2-Functionalized Benzimidazole Libraries

The primary ethanol group at C2 provides a versatile synthetic handle for further derivatization: oxidation to the aldehyde or carboxylic acid, esterification, etherification (Williamson synthesis), mesylation/tosylation followed by nucleophilic displacement, or Mitsunobu coupling [REFS-S4-5]. This reactivity profile, combined with the steric accessibility of the primary alcohol, makes the compound a more efficient diversification point than the isomeric secondary alcohol 1-(1-propylbenzimidazol-2-yl)ethan-1-ol. Library chemists seeking to generate diverse C2-substituted benzimidazole arrays should select the primary ethanol variant to maximize synthetic yield and product diversity.

PARP Inhibitor and Angiotensin II Antagonist Patent Landscape Exploration

Patent filings from Esteve and other assignees cite 2-alkylbenzimidazole derivatives bearing hydroxyethyl substituents as intermediates or core scaffolds for PARP inhibitors, angiotensin II receptor antagonists, and prolyl hydroxylase inhibitors [REFS-S4-6]. The target compound's specific N1-propyl, C2-ethanol substitution matches the generic Markush structures in multiple patent families (BR-0010342-A, EP-0400835-A1, CN-102076680-A). Organizations conducting freedom-to-operate analyses or seeking to develop novel IP around the benzimidazole chemical space should acquire and characterize this compound as a representative exemplar of the claimed chemical matter.

Application
Selection Property
Validation Focus
Fragment-based lead discovery
Balanced MW, logP, and HBD count for fragment optimization
Permeability and solubility assay fit
Antimicrobial screening studies
N1-alkyl chain length aligns with class antimicrobial SAR
MIC determination against reference strains
C2-derivatized library synthesis
Primary alcohol enables efficient functionalization
Yield and selectivity in C2 modifications
Benzimidazole patent landscape analysis
Matches Markush structures in PARP/angiotensin antagonist patents
Freedom-to-operate and IP characterization
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